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Compound of Interest

Compound Name: 2-Ethoxythiazole

Cat. No.: B101290 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Disclaimer: This document provides a comprehensive overview of the known properties and

expected behavior of 2-Ethoxythiazole. It is important to note that specific quantitative

experimental data on the solubility in various organic solvents and detailed stability kinetics are

not readily available in the public domain. The experimental protocols provided herein are

based on standard pharmaceutical industry practices and are intended to serve as a guide for

researchers to generate this data.

Introduction
2-Ethoxythiazole is a heterocyclic compound with a distinct chemical structure that lends itself

to a variety of applications, including as a flavoring agent and as a potential building block in

the synthesis of pharmaceutical and agrochemical compounds. For drug development

professionals, a thorough understanding of the physicochemical properties of any active

pharmaceutical ingredient (API) or key intermediate is paramount. Solubility and stability are

critical parameters that influence bioavailability, formulation development, storage conditions,

and ultimately, the safety and efficacy of a drug product.

This technical guide provides a detailed overview of the current understanding of the solubility

and stability of 2-Ethoxythiazole. It is designed to be a valuable resource for researchers and
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scientists, offering not only a compilation of available data but also comprehensive

experimental protocols to enable the generation of further critical information.

Physicochemical Properties of 2-Ethoxythiazole
A summary of the key physicochemical properties of 2-Ethoxythiazole is presented in Table 1.

These properties are fundamental to understanding its behavior in different solvent systems

and under various stress conditions.

Property Value Reference

Molecular Formula C₅H₇NOS [1]

Molecular Weight 129.18 g/mol [2]

Appearance
Clear, colorless to pale yellow

liquid
[1]

Odor
Strong, burnt, roasted, meat-

like, nutty
[1]

Boiling Point 157-160 °C at 760 mmHg [2]

Density 1.131-1.135 g/mL at 25 °C [2]

Refractive Index 1.498-1.502 at 20 °C [2]

pKa (Predicted) 3.32 ± 0.10 [3]

LogP (Predicted) 1.49 [3]

Solubility Profile of 2-Ethoxythiazole
The solubility of a compound is a critical factor in its absorption, distribution, metabolism, and

excretion (ADME) profile, as well as in the design of appropriate formulations.

Qualitative and Predicted Solubility Data
Specific quantitative solubility data for 2-Ethoxythiazole in a range of organic solvents is not

extensively reported in publicly available literature. However, qualitative descriptions and

predicted values provide initial guidance.
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Solvent Solubility Reference

Water Insoluble / Slightly soluble [1]

Water (Predicted) 3.96 g/L [3]

Ethanol Miscible at room temperature [1]

Organic Solvents Soluble [1]

Theoretical Solubility Considerations
The structure of 2-Ethoxythiazole, featuring a polar thiazole ring and a nonpolar ethyl group,

suggests a degree of solubility in both polar and non-polar organic solvents. The nitrogen and

sulfur atoms in the thiazole ring can act as hydrogen bond acceptors, contributing to its

solubility in protic solvents. The ethoxy group provides some lipophilicity, which would enhance

solubility in less polar organic solvents. Its predicted pKa suggests it is a weak base, and its

solubility in aqueous solutions is expected to be pH-dependent, with higher solubility at lower

pH values where the thiazole nitrogen can be protonated.

Stability Profile of 2-Ethoxythiazole
Understanding the chemical stability of a compound is crucial for determining its shelf-life,

identifying potential degradation products, and ensuring the safety and quality of the final

product.

General Stability Information
Safety data sheets and general chemical information indicate that 2-Ethoxythiazole is

generally stable under recommended storage conditions but is incompatible with certain

reactive species.
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Condition Stability/Incompatibility Reference

General

Stable under recommended

storage conditions (cool, dry,

well-ventilated)

[4]

Strong Acids Incompatible [4]

Strong Bases Incompatible [4]

Strong Oxidizing Agents Incompatible [4]

Light Store away from light [5]

Heat Avoid high temperatures [4]

Potential Degradation Pathways
While specific degradation pathways for 2-Ethoxythiazole have not been elucidated in the

reviewed literature, knowledge of the chemistry of the thiazole ring allows for the postulation of

potential degradation mechanisms under forced conditions.

Hydrolysis: The thiazole ring is generally stable to hydrolysis under neutral conditions.

However, under strong acidic or alkaline conditions, cleavage of the ring could occur. The

ethoxy group is an ether linkage, which is generally stable to hydrolysis but can be cleaved

under harsh acidic conditions.

Oxidation: The sulfur atom in the thiazole ring is susceptible to oxidation, potentially forming

sulfoxides or sulfones. The ring itself could also undergo oxidative degradation.

Photodegradation: Thiazole-containing compounds with aromatic substituents have been

shown to be susceptible to photodegradation, potentially involving singlet oxygen and

leading to complex rearrangements and cleavage of the thiazole ring.

Thermal Degradation: At elevated temperatures, decomposition of the molecule is expected,

potentially leading to the cleavage of the ethoxy group and fragmentation of the thiazole ring.

Experimental Protocols

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 12 Tech Support

https://www.synerzine.com/docs/sds/T5120E%20SDS%20(US-English).pdf
https://www.synerzine.com/docs/sds/T5120E%20SDS%20(US-English).pdf
https://www.synerzine.com/docs/sds/T5120E%20SDS%20(US-English).pdf
https://www.synerzine.com/docs/sds/T5120E%20SDS%20(US-English).pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6132553/
https://www.synerzine.com/docs/sds/T5120E%20SDS%20(US-English).pdf
https://www.benchchem.com/product/b101290?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101290?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To address the lack of quantitative data, the following detailed experimental protocols are

provided as a guide for researchers to determine the solubility and stability of 2-
Ethoxythiazole.

Equilibrium Solubility Determination (Shake-Flask
Method)
This method is the gold standard for determining the thermodynamic equilibrium solubility of a

compound.

Objective: To determine the concentration of 2-Ethoxythiazole in a saturated solution of a

specific solvent at a controlled temperature.

Materials:

2-Ethoxythiazole

Selected solvents (e.g., water, ethanol, propylene glycol, isopropanol, methanol, acetonitrile,

etc.)

Vials with screw caps

Orbital shaker with temperature control

Centrifuge

Syringe filters (e.g., 0.45 µm PTFE)

Volumetric flasks and pipettes

Validated analytical method (e.g., HPLC-UV, GC-FID)

Procedure:

Add an excess amount of 2-Ethoxythiazole to a vial containing a known volume of the

selected solvent. The presence of undissolved solid is essential to ensure saturation.
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Seal the vials and place them in an orbital shaker set to a constant temperature (e.g., 25 °C

or 37 °C).

Shake the vials for a predetermined period (e.g., 24, 48, or 72 hours) to allow the system to

reach equilibrium. The equilibration time should be established experimentally by sampling at

different time points until the concentration in solution remains constant.

After equilibration, allow the vials to stand undisturbed at the set temperature to allow the

excess solid to settle.

Carefully withdraw an aliquot of the supernatant. To remove any remaining solid particles,

either centrifuge the aliquot at high speed or filter it through a syringe filter.

Accurately dilute the clear filtrate or supernatant with a suitable solvent to a concentration

within the calibration range of the analytical method.

Analyze the diluted sample using a validated analytical method to determine the

concentration of 2-Ethoxythiazole.

Calculate the solubility in units such as mg/mL or g/100mL.
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Workflow for Equilibrium Solubility Determination

Sample Preparation

Equilibration

Sampling and Processing

Analysis

Add excess 2-Ethoxythiazole to solvent in a vial

Seal vial

Place in temperature-controlled shaker

Shake for 24-72 hours

Allow excess solid to settle

Withdraw supernatant

Centrifuge or filter the sample

Collect clear saturated solution

Accurately dilute the sample

Analyze by validated method (e.g., HPLC, GC)

Determine concentration

Calculate solubility
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Workflow for solubility determination.
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Forced Degradation Studies
Forced degradation (stress testing) studies are conducted to identify the likely degradation

products of a drug substance, which can help in establishing degradation pathways and

developing stability-indicating analytical methods.

Objective: To evaluate the stability of 2-Ethoxythiazole under various stress conditions.

General Procedure:

Prepare a stock solution of 2-Ethoxythiazole in a suitable solvent (e.g., 1 mg/mL in

acetonitrile or methanol).

For each stress condition, dilute the stock solution with the respective stressor to a final

concentration suitable for analysis (e.g., 100 µg/mL).

Expose the solutions to the stress conditions for a defined period, taking samples at various

time points (e.g., 0, 2, 4, 8, 24 hours).

At each time point, neutralize the sample if necessary and dilute it to the initial concentration

with a suitable solvent.

Analyze the samples using a stability-indicating HPLC method with a photodiode array

(PDA) detector to quantify the remaining 2-Ethoxythiazole and detect any degradation

products.

A control sample, protected from the stress condition, should be analyzed in parallel.

Specific Stress Conditions:

Acid Hydrolysis:

Stressor: 0.1 M to 1 M Hydrochloric Acid (HCl)

Temperature: Room temperature and elevated temperature (e.g., 60 °C)

Neutralization: Add an equivalent amount of sodium hydroxide (NaOH).
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Base Hydrolysis:

Stressor: 0.1 M to 1 M Sodium Hydroxide (NaOH)

Temperature: Room temperature and elevated temperature (e.g., 60 °C)

Neutralization: Add an equivalent amount of hydrochloric acid (HCl).

Oxidative Degradation:

Stressor: 3% to 30% Hydrogen Peroxide (H₂O₂)

Temperature: Room temperature

Note: The reaction can be quenched by adding a small amount of a strong reducing agent

if necessary, or by dilution.

Thermal Degradation:

Condition: Expose the solid 2-Ethoxythiazole and a solution of the compound to elevated

temperatures (e.g., 60 °C, 80 °C) in a calibrated oven.

Photostability:

Condition: Expose the solid 2-Ethoxythiazole and a solution of the compound to light

providing an overall illumination of not less than 1.2 million lux hours and an integrated

near-ultraviolet energy of not less than 200 watt hours/square meter, as per ICH Q1B

guidelines.

A dark control sample, wrapped in aluminum foil, should be stored under the same

conditions to differentiate between thermal and photodegradation.
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Workflow for Forced Degradation Studies

Stress Conditions

Sampling and Analysis

Data Evaluation

2-Ethoxythiazole Stock Solution

Acid Hydrolysis
(e.g., 0.1M HCl, 60°C)

Base Hydrolysis
(e.g., 0.1M NaOH, 60°C)

Oxidation
(e.g., 3% H₂O₂, RT)

Thermal Stress
(e.g., 80°C)

Photostability
(ICH Q1B)

Sample at time points

Neutralize/Quench (if needed)

Analyze by Stability-Indicating HPLC

Quantify remaining 2-Ethoxythiazole

Identify degradation products

Propose degradation pathways
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Workflow for a comprehensive forced degradation study.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.benchchem.com/product/b101290?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101290?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion
While specific quantitative data for the solubility and stability of 2-Ethoxythiazole is limited in

the public domain, this technical guide provides a foundational understanding based on its

physicochemical properties and the behavior of related compounds. The qualitative data

indicates good solubility in organic solvents and stability under standard conditions, but

potential for degradation under harsh acidic, basic, oxidative, and photolytic stress. The

detailed experimental protocols provided herein offer a clear pathway for researchers to

generate the necessary quantitative data to fully characterize this compound for its intended

applications in drug development and other scientific fields. The generation of such data will be

invaluable for robust formulation development, establishment of appropriate storage conditions,

and ensuring the overall quality and safety of any product containing 2-Ethoxythiazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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